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Compound of Interest

Compound Name: 1,1-Diethoxypentane-d10

Cat. No.: B15600299

Disclaimer: No specific Safety Data Sheet (SDS) for 1,1-Diethoxypentane-d10 was found. The
following information is based on the safety data for the non-deuterated analogue, 1,1-
Diethoxypentane. Isotopic labeling with deuterium is generally considered to have a minimal
impact on the chemical's hazardous properties, but this data should be used as a guideline and
with caution.

This technical guide provides a comprehensive overview of the safety information for 1,1-
Diethoxypentane, intended for researchers, scientists, and professionals in drug development.
The information is compiled from various safety data sheets and chemical databases.

Chemical and Physical Properties

The following table summarizes the key physical and chemical properties of 1,1-
Diethoxypentane. This data is essential for understanding the substance's behavior under
various experimental and storage conditions.
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Property Value Source
Molecular Formula C9H2002 [1][2113]14]
Molecular Weight 160.25 g/mol [5]1[6]
CAS Number 3658-79-5 [11[2][3][4]
Boiling Point 163.0 °C at 760 mm Hg [5]
Appearance Colorless liquid [7]
Density 0.83 g/cm3 [7]
Melting Point -100 °C [7]
Solubility in Water 46 g/L [7]
Refractive Index 1.3834 at 20 °C [7]

Hazard Identification and Classification

1,1-Diethoxypentane is classified as a flammable liquid. The following table details its
classification under the Globally Harmonized System (GHS).

Hazard Class Hazard Category GHS Hazard Statement

H226: Flammable liquid and

Flammable liquids Category 3
vapor[5]

Signal Word: Warning[5][8]
Hazard Pictogram:

laalt text

Precautionary Measures and Handling

Safe handling of 1,1-Diethoxypentane requires adherence to the following precautionary
statements.
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Precautionary Statement L
Type Description
Code

Keep away from heat, hot

surfaces, sparks, open flames

Prevention P210 o
and other ignition sources. No
smoking.[5]
_ Keep container tightly closed.
Prevention P233
[5]
Ground and bond container
Prevention P240 o )
and receiving equipment.[5]
Use explosion-proof
Prevention P241 electrical/ventilating/lighting
equipment.[5]
Prevention P242 Use non-sparking tools.[5]
) Take action to prevent static
Prevention P243 )
discharges.[5]
Wear protective
Prevention P280 gloves/protective clothing/eye
protection/face protection.[5]
IF ON SKIN (or hair): Take off
immediately all contaminated
Response P303+P361+P353 ] ) o
clothing. Rinse skin with
water/shower.[5]
In case of fire: Use appropriate
Response P370+P378 ) o
media to extinguish.[5]
Store in a well-ventilated
Storage P403+P235
place. Keep cool.[5]
Dispose of contents/container
) in accordance with
Disposal P501

local/regional/national/internati

onal regulations.[5]
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Experimental Protocols

Detailed experimental protocols for the determination of the safety data presented were not
available in the consulted Safety Data Sheets. Toxicological and ecotoxicological data are
typically generated following standardized guidelines, such as those from the Organisation for
Economic Co-operation and Development (OECD).

Visualized Safety Workflow: Personal Protective
Equipment

The following diagram illustrates the necessary personal protective equipment (PPE) for
handling 1,1-Diethoxypentane, based on the GHS classifications and precautionary
statements.

Personal Protective Equipment (PPE) for Handling 1,1-Diethoxypentane

. Wear tightly fitting safety goggles
Eye/Face Protection with side-shields or face shield

A

;/ Wear flame-retardant and
k impervious clothing

Handling Chemical

Safe Handling

Hand Protection l
Wear chemical resistant gloves
(e.g., Viton®, Butyl rubber)

Click to download full resolution via product page

Recommended Personal Protective Equipment (PPE).

First Aid Measures

In the event of exposure to 1,1-Diethoxypentane, the following first aid measures should be

taken immediately.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b15600299?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15600299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Exposure Route First Aid Measures

Take off immediately all contaminated clothing.
Skin Contact Rinse skin with plenty of water or shower for at

least 15 minutes.[9]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[10][11]

Remove person to fresh air and keep
Inhalation comfortable for breathing. If respiratory irritation

occurs, seek medical advice.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[11]

Storage and Disposal

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[8] Keep
away from heat, sparks, and open flames.

Disposal: Dispose of contents and container in accordance with all local, regional, national, and
international regulations. The material may be disposed of by a licensed chemical destruction
plant or by controlled incineration with flue gas scrubbing.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide to the Safe Handling of 1,1-
Diethoxypentane-d10]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15600299#1-1-diethoxypentane-d10-safety-data-
sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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